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Compound of Interest

Compound Name: 1,3-Bis(2-hydroxyethyl)guanidine
Cat. No.: B12853905
Get Quote

Executive Safety Summary

1,3-Bis(2-hydroxyethyl)guanidine is a substituted guanidine derivative.[1][2][3][4] Like its
parent compound guanidine, it functions as a strong organic base.[1] While specific
toxicological data for this exact derivative is limited compared to common reagents, it must be
handled with the same rigor as corrosive alkaline substances and irritants.[1]

Core Disposal Directive:
e Do NOT flush down the drain.[1][5][6]

e Do NOT mix with strong acids without controlled neutralization protocols (risk of exothermic
reaction).[1]

» Primary Disposal Path: High-temperature incineration via a licensed hazardous waste
contractor.[1][6]

Chemical Identity & Hazard Assessment

Before disposal, verify the physical state and concentration of your waste stream.[1]
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Parameter Data /| Characteristic
Chemical Name 1,3-Bis(2-hydroxyethyl)guanidine
CAS Number 130493-73-1

Molecular Formula CsH13N3z0:2

) Typically a viscous oil or hygroscopic solid (low
Physical State . .
melting point).[1][2]

Strong Base (pKa of guanidine core ~13.6;

Acidity/Basicit
Y Y derivatives typically ~12-13).[1]

Skin/Eye Irritant (Cat 2/2A); Potential Corrosive

Primary Hazards .
(Cat 1) if concentrated.[1]

o Strong acids, strong oxidizers, acid anhydrides,
Incompatibilities ) )
acid chlorides.[1]

Critical Safety Note: Guanidine derivatives can release toxic gases (nitrogen oxides) upon

thermal decomposition.[1] Ensure waste containers are not stored near heat sources.[1]

Waste Classification & Segregation

Proper segregation is the first step in the disposal workflow.[1] Label all waste containers with
the full chemical name—do not use abbreviations like "HEG".[1]

Waste Stream Categories
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Stream Type Description Segregation Rule

Pure substance, contaminated
) ) o Segregate as "Hazardous
Stream A: Solid Waste wipes, weighing boats, PPE.[1]

6] Solid Waste - Basic/Organic".

] ] Segregate as "Basic
) Dissolved compound in water ) )
Stream B: Aqueous Solution Inorganic/Organic Aqueous

or buffer.[1
] Waste". pH > 10.[1]

Dissolved in MeOH, EtOH, Segregate as "Flammable

Stream C: Organic Solvents )
DMSO, etc.[1] Organic Waste".

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal

o Applicability: Expired pure chemicals, spill cleanup residues, contaminated solids.[1][6]

e Action:

[¢]

Place material in a chemically compatible container (HDPE or Glass).[1]

o

Label clearly: "Hazardous Waste - 1,3-Bis(2-hydroxyethyl)guanidine - Irritant/Base".[1]

o

Seal tightly.[1][7] Hygroscopic nature means it will absorb atmospheric water and
potentially liquify if left open.[1]

Transfer to the central hazardous waste accumulation area for incineration.[1]

o

Protocol B: Aqueous Solution Disposal (Neutralization)

o Applicability: Stock solutions or reaction byproducts in water.[1]
e Warning: Neutralization generates heat.[1] Perform in a fume hood.
e Procedure:

o Measure pH: Confirm the solution is basic (pH > 9).[1]
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o Cooling: If the volume is >500 mL, place the collection vessel in an ice bath.
o Titration: Slowly add 1M Hydrochloric Acid (HCI) or Sulfuric Acid (H2SOa4) while stirring.
o Target: Adjust pH to range 6.0 — 9.0.

o Final Check: Once neutral, the solution is still considered chemical waste due to the
organic content (guanidine backbone).[1]

o Disposal: Label as "Neutralized Aqueous Waste containing Guanidine Derivatives" and
hand over to EHS.[1] Do not drain dispose unless explicitly authorized by your local
wastewater authority (POTW).[1]

Protocol C: Organic Solvent Disposal

o Applicability: Eluents from chromatography or reaction mixtures.[1]

e Action:
o Do not neutralize.[1] The organic solvent dictates the classification.
o Combine with compatible non-halogenated organic solvents.[1]
o Label as "Flammable Organic Waste (Basic)".

o Crucial: Ensure no strong acids are added to this container to prevent unexpected
reactions.

Visual Disposal Workflow

The following decision tree outlines the logical flow for categorizing and disposing of this
compound.
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Waste: 1,3-Bis(2-hydroxyethyl)guanidine

Determine Physical State

Powder/Wipes Dissolved

Solid / Contaminated Debris Liquid Solution

Pack in HDPE/Glass Solvent Base?

Label: 'Basic Solid Waste'

Organic Solvent

Organic (MeOH, DMSO)

Neutralization Step
(Optional/Site Specific)
Adjust pH to 6-9

Pack in Solvent Waste

If N |
eutra Label: 'Flammable/Basic'

Pack in Aqueous Waste
Label: 'Basic Organic Soln'

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12853905/docs?utm_src=pdf-body-img#technical-guide-proper-disposal-of-1-3-bis-2-hydroxyethyl-guanidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12853905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Figure 1: Decision tree for classifying and packaging 1,3-Bis(2-hydroxyethyl)guanidine waste
streams.

Emergency Spill Response

In the event of a spill outside of containment:

Evacuate & PPE: Clear the immediate area. Don nitrile gloves, lab coat, and safety goggles.
[1][6] If powder is dispersed, use a dust mask (N95) to prevent inhalation of alkaline dust.[1]

o Contain: Dike liquid spills with absorbent pads or vermiculite.[1]

o Neutralize: For liquid spills, apply a weak acid neutralizer (e.qg., citric acid powder) until pH is
neutral.[1]

o Collect: Sweep up solid/absorbed waste into a sealable container.

o Clean: Wash the area with soap and water; collect this rinsate as hazardous waste.[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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